Cas no 63247-16-5 (Propane-1,1,2,3-tetracarboxylic acid)

Propane-1,1,2,3-tetracarboxylic acid structure
63247-16-5 structure
Product Name:Propane-1,1,2,3-tetracarboxylic acid
CAS No:63247-16-5
MF:C7H8O8
MW:220.133623123169
CID:2790150
PubChem ID:15930806
Update Time:2025-04-21

Propane-1,1,2,3-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 63247-16-5
    • SCHEMBL1042513
    • DTXSID40579740
    • Propan-1.1.2.3-tetracarbonsaure
    • AKOS004114638
    • Propane-1,1,2,3-tetracarboxylic acid
    • Inchi: 1S/C7H8O8/c8-3(9)1-2(5(10)11)4(6(12)13)7(14)15/h2,4H,1H2,(H,8,9)(H,10,11)(H,12,13)(H,14,15)
    • InChI Key: NJKRDXUWFBJCDI-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)C(C(=O)O)C(=O)O)=O

Computed Properties

  • Exact Mass: 220.02191721Da
  • Monoisotopic Mass: 220.02191721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 149Ų
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